Cas no 2549034-72-0 (4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine
• CAS No: 2549034-72-0
• MF: C₁₃H₁₈N₄OS
• MW: 278.373220920563
• CID: 5314481
• PubChem ID: 154883464
• Update Time: 2025-06-14

4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl[4-[2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]methanone
• F6755-5687
• 2549034-72-0
• 4-(4-cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine
• AKOS040725103
• 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C13H18N4OS/c1-19-13-14-5-4-11(15-13)16-6-8-17(9-7-16)12(18)10-2-3-10/h4-5,10H,2-3,6-9H2,1H3
• InChI Key： XKHKFYWDIXSJDS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(=N1)N1CCN(CC1)C(C1CC1)=O

Computed Properties

• Exact Mass: 278.12013238g/mol
• Monoisotopic Mass: 278.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.4±40.0 °C(Predicted)
• pka: 6.79±0.31(Predicted)

Additional information on 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine

Research Briefing on 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine (CAS: 2549034-72-0)

4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine (CAS: 2549034-72-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine, with an emphasis on improving its yield and purity. Advanced synthetic routes, such as multi-step organic reactions and catalytic methodologies, have been employed to achieve high-efficiency production. The compound's structural elucidation has been confirmed through techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring its chemical integrity and reproducibility.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine exhibits potent inhibitory effects on specific enzyme targets, including kinases and proteases. These findings suggest its potential as a lead compound for the development of novel therapeutics in oncology, inflammation, and infectious diseases. Mechanistic studies have further revealed that the compound interacts with key amino acid residues in the active sites of these enzymes, leading to effective target modulation.

One of the most notable applications of this compound is in the field of cancer research. Recent investigations have highlighted its ability to selectively inhibit the proliferation of cancer cells while sparing normal cells, indicating a favorable therapeutic window. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in preclinical models, providing valuable insights for future drug development.

Despite these promising findings, challenges remain in the clinical translation of 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-2-(methylsulfanyl)pyrimidine (CAS: 2549034-72-0) represents a promising candidate for therapeutic development, with significant potential in multiple disease areas. Continued research efforts are warranted to fully elucidate its mechanisms of action, optimize its pharmacological properties, and explore its clinical applicability. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.